Cas no 62134-32-1 (1H-Purine, 6-(heptyloxy)-)
1H-Purine, 6-(heptyloxy)- structure
Product Name:1H-Purine, 6-(heptyloxy)-
CAS No:62134-32-1
MF:C12H18N4O
MW:234.297522068024
CID:456917
PubChem ID:21201180
Update Time:2025-04-19
1H-Purine, 6-(heptyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Purine, 6-(heptyloxy)-
- 6-heptoxy-7H-purine
- ATKMTEHDPYMKBD-UHFFFAOYSA-N
- 6-(Heptyloxy)-7H-purine
- 6-heptyloxypurine
- SCHEMBL7027155
- 62134-32-1
- DTXSID30611360
-
- Inchi: 1S/C12H18N4O/c1-2-3-4-5-6-7-17-12-10-11(14-8-13-10)15-9-16-12/h8-9H,2-7H2,1H3,(H,13,14,15,16)
- InChI Key: ATKMTEHDPYMKBD-UHFFFAOYSA-N
- SMILES: O(C1=C2C(=NC=N1)N=CN2)CCCCCCC
Computed Properties
- Exact Mass: 234.14824
- Monoisotopic Mass: 234.14806121g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 63.7Ų
Experimental Properties
- PSA: 58.34
1H-Purine, 6-(heptyloxy)- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
62134-32-1 (1H-Purine, 6-(heptyloxy)-) Related Products
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